Cas no 2172281-23-9 (4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid)

• Product Name: 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• CAS No: 2172281-23-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6351197
• PubChem ID: 165569467
• Update Time: 2025-05-28

4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• EN300-1569270
• 4-{N,2-diethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}butanoic acid
• 2172281-23-9

• Inchi： 1S/C28H36N2O5/c1-4-28(5-2,26(33)30(6-3)17-11-16-25(31)32)19-29-27(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,24H,4-6,11,16-19H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： QCYXHDUTTVNCHF-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(CC)CC)N(CC)CCCC(=O)O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid

Research Brief on 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS: 2172281-23-9)

The compound 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS: 2172281-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the butanoic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties. Researchers have also explored its potential as a building block for the synthesis of bioactive peptides, which are increasingly being investigated for their therapeutic potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders.

One notable application of 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid is in the development of peptide-based drugs. Its structural versatility allows for the incorporation of various amino acid residues, enabling the design of peptides with tailored biological activities. Recent preclinical studies have demonstrated the efficacy of peptides synthesized using this compound in targeting specific cellular pathways, highlighting its potential as a key component in next-generation therapeutics.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential use in drug delivery systems. The Fmoc group, in particular, has been shown to improve the stability and bioavailability of peptide-based drugs, making it a valuable tool in the formulation of novel drug delivery platforms. Researchers are currently exploring its application in the development of nanocarriers and other advanced delivery systems to enhance the therapeutic efficacy of peptide drugs.

Despite its promising applications, challenges remain in the large-scale production and commercialization of 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on addressing these challenges through the development of more efficient synthetic routes and the optimization of production processes.

In conclusion, 4-{N,2-diethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS: 2172281-23-9) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its unique structural features and wide-ranging applications make it a key focus of ongoing research efforts. As advancements in synthesis and application continue to emerge, this compound is poised to play a pivotal role in the development of next-generation therapeutics and drug delivery systems.